Cas no 504-40-5 (Glyceryl 1,3-Distearate)

• Product Name: Glyceryl 1,3-Distearate
• CAS No: 504-40-5
• Molecular Formula: C₃₉H₇₆O₅
• Molecular Weight: 625.01774
• CID: 368442
• PubChem ID: 101269

Glyceryl 1,3-Distearate Properties

Names and Identifiers

• Octadecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester
• Glyceryl 1,3-Distearate
• 1,3-Dioctadecanoylglycerol 1,3-Distearoylglycerol 1,3-Distearin
• 1,3-DISTEARIN
• 1,3-Dioctadecanoylglycerol
• FT-0669023
• 733QK35BCI
• UNII-733QK35BCI
• DTXSID60892302
• EINECS 215-359-0
• NSC-404229
• UNII-73071MW2KM
• 1,3-Distearoylglycerol
• 1,3-Distearin glyceride
• 1,3-Di-O-stearoylglycerol
• Octadecanoic acid,3-propanediyl ester
• 504-40-5
• NS00013699
• Glyceryl distearate [NF]
• Stearin,3-di-
• EINECS 207-992-6
• BP-29844
• Glyceryl 1,3-distearate, >=99% (TLC)
• Stearin, 1,3-di-
• 1,3-Distearoylglycerin
• CHEMBL3989749
• Q27266128
• NSC 404229
• DG(18:0/0:0/18:0)
• Glycerin 1,3-distearate
• Diacylglycerol(18:0/0:0/18:0)
• Glycerol 1,3-Distearate
• Glyceryl 1 pound not3-Distearate
• 73071MW2KM
• Distearic acid, diester with glycerol
• AI3-03511
• FT-0669024
• 1-Stearoyl-3-stearoyl-sn-glycerol
• 1,3-bisstearoyloxy-2-propanol
• Octadecanoic acid, 2-hydroxy-1,3-propanediyl ester
• DAG(18:0/0:0/18:0)
• 1,3-Distearate-Glycerol
• OCTADECANOIC ACID, 1,1'-(2-HYDROXY-1,3-PROPANEDIYL) ESTER
• 2-Hydroxypropane-1,3-diyl distearate
• (2-hydroxy-3-octadecanoyloxypropyl) octadecanoate
• NSC404229
• SCHEMBL118948
• 1-Octadecanoyl-3-octadecanoyl-sn-glycerol
• 2-Hydroxy-3-(stearoyloxy)propyl stearate #
• Stearic acid diglycerin ester
• 1,3-distearoylglycerides
• DTXCID2030221

• MDL： MFCD00053741
• InChIKey： IZHVBANLECCAGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C39H76O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37,40H,3-36H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 624.56900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 38
• Monoisotopic Mass: 624.569
• Heavy Atom Count: 44
• Complexity: 543
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.2
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: 11.95670
• PSA: 72.83000
• Boiling Point: 669.6±22.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±4.6 mmHg at 25°C
• Flash Point: 184.6±15.8 °C
• Density: 0.9±0.1 g/cm3

Glyceryl 1,3-Distearate Security Information

• WGK Germany：1
• Safety Instruction： S22; S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Glyceryl 1,3-Distearate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1,3-diacylglycerols